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Compound Name:
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cat. No.: B7731982

An In-Depth Technical Guide to 3-Chloro-4-
hydroxy-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-hydroxy-5-methoxybenzaldehyde, also known as 5-chlorovanillin, is a
halogenated derivative of vanillin, a widely recognized aromatic compound. Its strategic
placement of chloro, hydroxyl, and methoxy functional groups on the benzaldehyde scaffold
makes it a molecule of significant interest in synthetic organic chemistry. This guide provides a
comprehensive overview of its physical and chemical properties, offering insights into its
reactivity and potential as a versatile building block in the development of novel chemical
entities, particularly within the pharmaceutical industry. The presence of the electron-
withdrawing chlorine atom, coupled with the electron-donating hydroxyl and methoxy groups,
creates a unique electronic environment that dictates its chemical behavior and potential for
further functionalization.

I. Physicochemical Properties

The physical and chemical properties of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde are
fundamental to its handling, application in synthesis, and biological interactions.
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Identification and General Properties

A clear identification of this compound is crucial for researchers. Its key identifiers and general

properties are summarized in the table below.

Property Value Source(s)
3-Chloro-4-hydroxy-5-

IUPAC Name [1]
methoxybenzaldehyde
5-Chlorovanillin, 5-Chloro-4-

Synonyms hydroxy-3- [1]
methoxybenzaldehyde

CAS Number 19463-48-0 [1]

Molecular Formula CsH7CIOs [1]

Molecular Weight 186.59 g/mol [1]
White to off-white crystalline

Appearance

solid (typical)

Thermal Properties

The thermal behavior of a compound is critical for determining appropriate conditions for

reactions, purification, and storage.

Property Value Method Source(s)
] ] Differential Scanning
Melting Point 169.45 °C (442.6 K) ] [1]
Calorimetry (DSC)
Not experimentally
Boiling Point determined. Estimated
to be >300 °C.
Enthalpy of Fusion
39.4 kd/mol DSC [1]
(AfusH)
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Note: The boiling point has not been experimentally reported and is estimated based on the
high melting point and the presence of polar functional groups capable of strong intermolecular

interactions.

Solubility Profile

The solubility of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde in various solvents is a key
parameter for its use in reactions and purification processes. While specific quantitative
solubility data is not readily available, a qualitative assessment can be made based on its
structure.
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Solvent Expected Solubility Rationale
The presence of a polar
hydroxyl group allows for
] hydrogen bonding with water,
Water Slightly soluble

but the overall aromatic
character and the chloro-

substituent limit its solubility.

The polar hydroxyl group and

the ability of the molecule to

Ethanol, Methanol Soluble engage in hydrogen bonding
make it soluble in polar protic
solvents.

The compound's polarity
allows for favorable dipole-

Acetone, Ethyl Acetate Soluble

dipole interactions with these

polar aprotic solvents.

Dichloromethane, Chloroform

Moderately soluble

The presence of the chlorine
atom and the overall molecular
structure allow for some
solubility in chlorinated

solvents.

Hexane, Toluene

Sparingly soluble to insoluble

The high polarity of the
molecule due to the hydroxyl
and carbonyl groups leads to
poor solubility in nonpolar

solvents.

Il. Chemical Properties and Reactivity

The chemical reactivity of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde is governed by the

interplay of its three functional groups: the aldehyde, the phenol, and the chlorinated aromatic

ring.

The Aldehyde Group: A Site for Nucleophilic Attack
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The aldehyde functional group is a primary site of reactivity. The presence of the electron-
withdrawing chlorine atom at the meta position to the aldehyde group increases the
electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack
compared to vanillin.

Reactivity of the Aldehyde Group

Nucleophilic Attack

Nucleophile &+ Carbonyl Carbon »> Tetrahedral Intermediate » Addition Product

Click to download full resolution via product page
Caption: Nucleophilic addition to the aldehyde group.
Common reactions involving the aldehyde group include:

» Reductive Amination: Reaction with primary or secondary amines in the presence of a
reducing agent to form substituted amines.

» Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

» Grignard and Organolithium Reactions: Addition of organometallic reagents to form
secondary alcohols.

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using various
oxidizing agents.

» Reduction: The aldehyde can be reduced to the corresponding primary alcohol using
reducing agents like sodium borohydride.

The Phenolic Hydroxyl Group: Acidity and
Nucleophilicity

The phenolic hydroxyl group imparts acidic properties to the molecule and can act as a
nucleophile.
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 Acidity: The hydroxyl proton is acidic and can be removed by a base to form a phenoxide
ion. This phenoxide is a potent nucleophile.

 Etherification: The phenoxide can react with alkyl halides to form ethers.

 Esterification: The hydroxyl group can be acylated to form esters.

The Aromatic Ring: Electrophilic Aromatic Substitution

The aromatic ring can undergo electrophilic aromatic substitution. The directing effects of the
existing substituents (hydroxyl, methoxy, and chloro) will determine the position of the incoming
electrophile. The hydroxyl and methoxy groups are strongly activating and ortho-, para-
directing, while the chloro group is deactivating but also ortho-, para-directing. The position of
substitution will be a result of the combined electronic and steric effects of these groups.
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Aromatic Ring Electrophile (E+)

Sigma Complex (Arenium Ion)

L.oss of H+

Substituted Product
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Caption: General mechanism of electrophilic aromatic substitution.
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lll. Synthesis

A common and efficient method for the synthesis of 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde is through the direct chlorination of vanillin.

Experimental Protocol: Chlorination of Vanillin

This protocol is adapted from a documented synthetic procedure.[2]
Materials:

e Vanillin

e N-Chlorosuccinimide (NCS)

e Glacial Acetic Acid

Procedure:

Dissolve vanillin (1.0 equivalent) in glacial acetic acid in a round-bottom flask equipped with
a magnetic stirrer.

e Add N-Chlorosuccinimide (1.0 equivalent) to the solution.

« Stir the reaction mixture at room temperature for 12 hours.

o A precipitate of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde will form.

o Collect the solid product by vacuum filtration.

o Wash the filtered solid with a small amount of cold glacial acetic acid to remove any
unreacted starting materials.

e Dry the product under vacuum to obtain the purified 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde.

Causality Behind Experimental Choices:
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o Glacial Acetic Acid as Solvent: It is a polar protic solvent that can dissolve both vanillin and
NCS, providing a homogeneous reaction medium. Its acidic nature can also help to activate
the NCS.

e N-Chlorosuccinimide (NCS) as Chlorinating Agent: NCS is a mild and selective chlorinating
agent for activated aromatic rings like vanillin. It is easier and safer to handle compared to
chlorine gas.

» Room Temperature Reaction: The reaction is efficient at room temperature, avoiding the
need for heating and potential side reactions.

» Precipitation of Product: The product is less soluble in glacial acetic acid than the starting
material, which allows for its isolation by simple filtration, a key advantage for purification.

Filter Precipitate

»-{ Stir at RT, 12h »{ Wash with Acetic Acid »-{ 3-Chloro-4-hydroxy-5-methoxybenzaldehyde

Vanillin + NCS
Glacial Acetic Acid

Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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